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Compound of Interest

Compound Name: Phenylbutazone-13C12

Cat. No.: B12057095 Get Quote

Essential Safety and Handling Guide for
Phenylbutazone-13C12
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Phenylbutazone-13C12. The

following procedural guidance is designed to ensure the safe handling of this potent compound

from receipt to disposal.

1. Hazard Identification and Occupational Exposure Band

Phenylbutazone-13C12 is a stable isotope-labeled form of Phenylbutazone, a non-steroidal

anti-inflammatory drug (NSAID). While not radioactive, it is a potent compound and should be

handled with care. The primary hazards associated with Phenylbutazone include:

Toxic if swallowed[1][2]

Harmful in contact with skin or if inhaled[1]

Causes skin and serious eye irritation[1]

May cause respiratory irritation[1][3]

Based on available safety data for Phenylbutazone formulations, it is classified under

Occupational Exposure Band (OEB) 3.[4] This corresponds to a substance with a moderate to
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high level of potency and requires specific handling procedures to minimize exposure.

Parameter Value Reference

Occupational Exposure Band

(OEB)
3 [4]

Time-Weighted Average (TWA) 30 µg/m³ [4]

Wipe Limit 300 µ g/100 cm² [4]

2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Phenylbutazone-13C12 to prevent skin, eye,

and respiratory exposure.

Respiratory Protection: A respirator is not typically required for routine use under adequate

ventilation.[2] However, for tasks with a higher risk of aerosol or dust generation, or if

ventilation is inadequate, a respirator with a particulate filter is recommended.[4][5]

Eye and Face Protection: Wear safety glasses with side shields or goggles.[6] A face shield

may be necessary for operations with a high splash potential.

Skin and Body Protection:

Gloves: Chemical-resistant gloves are required.[4] The breakthrough time of the glove

material should be considered. It is recommended to change gloves frequently.[4]

Lab Coat/Gown: A lab coat or gown should be worn to protect street clothing.

Protective Clothing: For larger scale operations or where significant exposure is possible,

impervious protective clothing such as aprons or boots may be necessary.[5]

Hand Washing: Wash hands thoroughly after handling the compound, before breaks, and at

the end of the workday.[4]

3. Operational Plan: Step-by-Step Handling Procedures
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A systematic approach to handling Phenylbutazone-13C12 is crucial for safety. The following

workflow outlines the key steps from receiving the compound to its final disposal.

Safe Handling Workflow for Phenylbutazone-13C12

Receiving

Storage

Handling (in a controlled environment)

Use in Experiments

Decontamination

Waste Disposal

1. Receiving and Inspection
- Inspect package for damage.

- Verify label information.

2. Storage
- Store in a cool, dry, well-ventilated area.

- Keep container tightly closed.
- Store locked up.

Secure Transfer

3. Weighing and Preparation
- Use a ventilated enclosure (fume hood).

- Wear full PPE.
- Handle as a potent compound.

Controlled Access

4. Experimental Use
- Follow established laboratory protocols.
- Minimize aerosol and dust generation.

Prepared Material

5. Decontamination
- Clean work surfaces thoroughly.

- Decontaminate equipment.

Post-Experiment

6. Waste Disposal
- Collect all waste in labeled, sealed containers.

- Dispose of as hazardous chemical waste.

Contaminated Materials
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Phenylbutazone-13C12.

3.1. Receiving and Inspection

Upon receipt, visually inspect the package for any signs of damage or leakage.

Verify that the container is properly labeled with the compound name, lot number, and any

hazard warnings.

Wear appropriate PPE (gloves and lab coat) when handling the package.

3.2. Storage

Store Phenylbutazone-13C12 in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[6]

The storage area should be secure and accessible only to authorized personnel.[2]

Keep the container tightly closed to prevent contamination and exposure.[6]

3.3. Weighing and Aliquoting

All handling of the solid compound, especially weighing and aliquoting, must be performed in

a ventilated enclosure such as a chemical fume hood to minimize inhalation exposure.[6]

Full PPE, as described in Section 2, is mandatory during these operations.

Use dedicated equipment (spatulas, weigh boats, etc.) and decontaminate them after use.

3.4. Experimental Use

Follow established and approved laboratory protocols for the specific experiment.

Take measures to minimize the generation of dusts or aerosols.

Ensure that all personnel in the vicinity are aware of the hazards of the compound being

used.
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4. Disposal Plan

Proper disposal of Phenylbutazone-13C12 and any contaminated materials is critical to

prevent environmental contamination and accidental exposure.

Waste Collection:

All solid waste contaminated with Phenylbutazone-13C12 (e.g., gloves, weigh boats,

paper towels) should be collected in a dedicated, clearly labeled, and sealed hazardous

waste container.

Liquid waste containing the compound should be collected in a separate, labeled, and

sealed hazardous waste container.

Disposal Procedure:

Dispose of all waste containing Phenylbutazone-13C12 through an approved hazardous

waste disposal facility.[4][7]

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.[2]

Do not dispose of this compound down the drain or in the regular trash.

By adhering to these safety and handling guidelines, researchers can minimize the risks

associated with Phenylbutazone-13C12 and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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